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Compound of Interest |

Compound Name: Citronellyl chloroformate
CAS No.: 58906-73-3
Cat. No.: B8679536
. J

Molecular Architecture & Reactivity Profile
The Structural Hazard

Citronellyl chloroformate is a bifunctional electrophile combining a lipophilic terpene tail
(citronellyl) with a highly reactive chloroformate head group (-OCOCI). This duality drives its
utility in organic synthesis—specifically for derivatizing amines (carbamate formation) and
alcohols (carbonate formation)—but creates a unique hazard profile.

The lipophilic tail facilitates rapid dermal absorption, while the chloroformate moiety ensures
immediate hydrolysis upon contact with moisture in biological tissues. This results in a "Trojan
Horse" mechanism: the molecule penetrates the lipid bilayer of the skin or lung epithelium
before hydrolyzing, releasing hydrochloric acid (HCI) intracellularly.

Hydrolysis & Degradation Mechanism

Unlike simple acid chlorides, chloroformates undergo decarboxylative hydrolysis. This reaction
is irreversible and autocatalytic if the evolved HCI is not scavenged.
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Figure 1: Decarboxylative hydrolysis pathway. Note the simultaneous generation of corrosive
gas (HCI) and pressure (CO2).

Critical Hazard Analysis (GHS & Operational)
Physical Properties & Data Table

Note: Experimental boiling points are rarely attainable at atmospheric pressure due to

decomposition.
Property Value | Characteristic Operational Implication
) Heavy vapor; settles in low
Molecular Weight 218.72 g/mol ]
areas/hood sinks.
) o Hard to detect visually on
Physical State Colorless to pale yellow liquid
surfaces.
] ] Combustible. Do not heat open
Flash Point >100°C (Estimated)
vessels.
_ Floats on water; hydrolysis
Density ~0.96 g/cm?3 )
occurs at interface.
- ] Do NOT distill at atm.
Boiling Point Decomposes >100°C

pressure. Explosion risk.

Toxicology: The "Delayed" Effect
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« Inhalation (Acute Tox. 3): Inhalation of vapors or mist causes immediate irritation, but
significant edema (fluid in lungs) may be delayed by 12—-24 hours. The HCI release damages
alveolar structures.

o Skin Corrosion (Skin Corr.[1][2] 1B): Causes irreversible chemical burns. Because of the
lipophilic citronellyl chain, the chemical penetrates deep into the dermis before fully reacting,
often requiring surgical debridement if not washed immediately.

o Lachrymator: Potent tear-inducing agent. "White smoke" (HCI mist) indicates a leak.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Defense in Depth" Strategy

Reliance on PPE alone is a critical failure mode. Engineering controls must be the primary
barrier.

e Primary Barrier (Containment): All transfers must occur within a certified chemical fume hood
or glovebox.

e Secondary Barrier (PPE):

o Respiratory: If work outside a hood is unavoidable (e.g., spill cleanup), a full-face
respirator with Acid Gas (AG) and Organic Vapor (OV) cartridges is mandatory.

o Eye Protection: Chemical splash goggles + Face shield. Standard safety glasses are
insufficient against corrosive liquids under pressure.

o Hand Protection:
= Standard Nitrile (4 mil):Insufficient for prolonged contact. Degradation < 5 mins.

» Recommended: Double-gloving. Inner layer: Nitrile. Outer layer: Silver Shield
(Laminate) or Viton (Fluoroelastomer).

Operational Protocols
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Storage & Stability[3]

o Temperature: Store at 2—8°C (Refrigerated).

+ Atmosphere: Store under Argon or Nitrogen. Moisture ingress causes pressure buildup
(CO2) which can burst the bottle.

¢ Septum Integrity: Inspect septa weekly. Corroded septa are a primary source of fridge
contamination.

Safe Transfer Workflow (Cannula/Syringe)

Never pour chloroformates. Pouring increases surface area for hydrolysis and exposes the

(Start: Reagent in Fridge)

Warm to Room Temp
(Prevents condensation)

operator to vapors.

Insert Inert Gas Line
(Positive Pressure)

Withdraw via
Glass Syringe/Cannula

Inject into Reaction Flask
(Subsurface Addition)

Quench Syringe Immediately
(Draw up MeOH/Base)
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Figure 2: Inert atmosphere transfer protocol to minimize moisture exposure and vapor release.

Reaction Setup

e Venting: Reactions involving chloroformates generate CO2 and HCI.[3] The system must be
vented through a scrubber (e.g., dilute NaOH trap) or an oil bubbler to prevent over-
pressurization.

e Solvents: Use anhydrous solvents (DCM, THF, Toluene). Water content >0.05% will
consume the reagent and generate heat.

Emergency Response
Spill Management

Do NOT use water. Water addition to a pure chloroformate spill will cause a violent evolution of
HCI gas, expanding the hazard zone.

Evacuate: Clear the immediate area.

e Isolate: Close the fume hood sash.

o Neutralize: Cover the spill with a dry mixture of Sodium Carbonate (Soda Ash) or Calcium
Carbonate (Limestone) mixed with clay absorbent (vermiculite).

o Cleanup: Once absorbed and bubbling has ceased, sweep into a hazardous waste
container. Label as "Acidic Organic Waste."

First Aid Measures

e Skin Contact:
o Immediately wipe off excess liquid with a dry cloth (speed is critical).

o Rinse with copious amounts of water for >15 minutes.
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o Do not apply neutralizing agents (baking soda) to the skin; the heat of neutralization can
worsen the burn.

o Eye Contact: Flush immediately with water or saline for 30 minutes. Hold eyelids apart. Seek
emergency ophthalmological care.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only). Observation for 24 hours is recommended due to the risk of delayed pulmonary
edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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